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Compound of Interest

Compound Name: Amino-PEG4-bis-PEG3-N3

Cat. No.: B15073312

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amino-PEG4-bis-PEG3-N3 is a heterotrifunctional linker molecule designed for advanced
bioconjugation applications, particularly in the development of antibody-drug conjugates
(ADCs) and other complex biomolecular constructs.[1][2] This linker features a primary amine
group and two azide moieties, enabling the sequential or simultaneous conjugation of multiple
molecules. The polyethylene glycol (PEG) spacer enhances solubility, reduces aggregation,
and minimizes steric hindrance of the conjugated molecules.[3][4]

The primary amine allows for straightforward reaction with activated carboxylic acids or N-
hydroxysuccinimide (NHS) esters, commonly found on proteins, antibodies, or other
biomolecules.[5][6][7] The dual azide groups provide handles for copper-catalyzed azide-alkyne
cycloaddition (CUAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC) "click
chemistry” reactions.[8][9][10][11] This allows for the highly efficient and specific attachment of
two alkyne- or cycloalkyne-modified molecules, such as cytotoxic drugs, imaging agents, or
targeting ligands.

These application notes provide a detailed, step-by-step guide to utilizing Amino-PEG4-bis-
PEG3-N3 in a two-stage bioconjugation workflow. This involves an initial amine-reactive
conjugation followed by a copper-catalyzed click chemistry reaction.
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Molecular Structure and Reaction Scheme

The structure of Amino-PEG4-bis-PEG3-N3 allows for a versatile, multi-step conjugation
strategy.
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Bioconjugation Workflow
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Conjugation Reaction Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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